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Compound of Interest

Compound Name: NCATS-SM4487

Cat. No.: B12422599 Get Quote

A comprehensive search for the compound "NCATS-SM4487" in publicly available databases

and scientific literature did not yield any specific information. This identifier does not correspond

to a publicly disclosed small molecule from the National Center for Advancing Translational

Sciences (NCATS) or other common chemical compound repositories.

The designation "NCATS-SM4487" may represent an internal compound identifier that has not

been released into the public domain, a confidential code from a specific research

collaboration, or a potential misnomer. Without information on the compound's chemical

structure, biological target, or mechanism of action, it is not possible to provide detailed

application notes or protocols for its use in in vitro assays.

For researchers, scientists, and drug development professionals interested in utilizing small

molecules from NCATS, the center provides access to several well-characterized compound

libraries. These libraries are invaluable resources for high-throughput screening and chemical

biology research. Information about these collections is publicly available, and access to the

physical compounds can often be obtained through collaboration with NCATS.

NCATS Small Molecule Collections
NCATS has established several distinct and valuable small molecule libraries to support the

broader scientific community in the discovery of new chemical probes and potential therapeutic

agents. These collections are designed to be diverse in chemical structure and to have rich

biological annotation.
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Compound Library Description Size Availability

NCATS

Pharmaceutical

Collection (NPC)

A comprehensive

collection of small

molecular entities

approved for clinical

use by various

international

regulatory agencies.

This library is a

powerful tool for drug

repurposing screens.

~3,000 compounds

Publicly accessible

data; physical library

available for screening

through collaboration.

NCATS

Pharmacologically

Active Chemical

Toolbox (NPACT)

A curated collection of

pharmacologically

active small molecules

with annotated

mechanisms of action,

covering a wide range

of biological targets

and pathways.

>5,000 compounds

Available through

collaboration with

NCATS.

Genesis Chemical

Library

A modern and diverse

collection of

compounds with novel

scaffolds, designed for

high-throughput

screening to identify

starting points for

medicinal chemistry

optimization.

~100,000 compounds

Available through

collaboration with

NCATS.

General Workflow for In Vitro Screening of Novel
Compounds
While specific protocols for NCATS-SM4487 cannot be provided, a general workflow for the in

vitro characterization of a novel small molecule is outlined below. This workflow is typical for
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compounds sourced from screening libraries like those at NCATS.
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Caption: A generalized workflow for the in vitro screening and characterization of novel small

molecules.

Hypothetical Signaling Pathway Investigation
Should "NCATS-SM4487" be an inhibitor of a kinase pathway, a common line of investigation

would be to assess its impact on downstream signaling events. The following diagram

illustrates a hypothetical kinase cascade and how an inhibitor might affect it.
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Caption: A hypothetical signaling pathway illustrating the inhibitory action of a small molecule

on a kinase.
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To move forward with creating specific and actionable protocols, it is essential to have access

to fundamental information about NCATS-SM4487. Researchers in possession of non-public

information about this compound are encouraged to consult their material transfer agreements

(MTAs) or collaborative research agreements for guidance on its use and the dissemination of

related data. For publicly available compounds, NCATS provides extensive data and resources

through its online portals and by fostering scientific collaborations.

To cite this document: BenchChem. [Application Notes and Protocols for In Vitro Assays:
NCATS-SM4487]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12422599#ncats-sm4487-dosage-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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